3,7,12,22-tetrahydroxycholestanoic acid
3,7,12,22-tetrahydroxycholestanoic acid
Brand Name:
Vulcanchem
CAS No.:
121569-59-3
VCID:
VC0219362
InChI:
InChI=1S/C27H46O6/c1-14(25(32)33)5-8-21(29)15(2)18-6-7-19-24-20(13-23(31)27(18,19)4)26(3)10-9-17(28)11-16(26)12-22(24)30/h14-24,28-31H,5-13H2,1-4H3,(H,32,33)/t14?,15-,16-,17+,18+,19-,20-,21+,22+,23-,24-,26-,27+/m0/s1
SMILES:
CC(CCC(C(C)C1CCC2C1(C(CC3C2C(CC4C3(CCC(C4)O)C)O)O)C)O)C(=O)O
Molecular Formula:
C60H123O15P3Zr
Molecular Weight:
466.6 g/mol
3,7,12,22-tetrahydroxycholestanoic acid
CAS No.: 121569-59-3
Main Products
VCID: VC0219362
Molecular Formula: C60H123O15P3Zr
Molecular Weight: 466.6 g/mol
| CAS No. | 121569-59-3 |
|---|---|
| Product Name | 3,7,12,22-tetrahydroxycholestanoic acid |
| Molecular Formula | C60H123O15P3Zr |
| Molecular Weight | 466.6 g/mol |
| IUPAC Name | (5R,6S)-5-hydroxy-2-methyl-6-[(3R,5S,7R,8R,9S,10S,12S,13R,14S,17R)-3,7,12-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]heptanoic acid |
| Standard InChI | InChI=1S/C27H46O6/c1-14(25(32)33)5-8-21(29)15(2)18-6-7-19-24-20(13-23(31)27(18,19)4)26(3)10-9-17(28)11-16(26)12-22(24)30/h14-24,28-31H,5-13H2,1-4H3,(H,32,33)/t14?,15-,16-,17+,18+,19-,20-,21+,22+,23-,24-,26-,27+/m0/s1 |
| Standard InChIKey | MDFNVHMQCZHMCN-MJEQSDNOSA-N |
| Isomeric SMILES | C[C@@H]([C@H]1CC[C@@H]2[C@@]1([C@H](C[C@H]3[C@H]2[C@@H](C[C@H]4[C@@]3(CC[C@H](C4)O)C)O)O)C)[C@@H](CCC(C)C(=O)O)O |
| SMILES | CC(CCC(C(C)C1CCC2C1(C(CC3C2C(CC4C3(CCC(C4)O)C)O)O)C)O)C(=O)O |
| Canonical SMILES | CC(CCC(C(C)C1CCC2C1(C(CC3C2C(CC4C3(CCC(C4)O)C)O)O)C)O)C(=O)O |
| Synonyms | 3 alpha,7 alpha,12 alpha,22-tetrahydroxy-5 beta-cholestanoic acid 3,7,12,22-tetrahydroxycholestanoic acid 3,7,12,22-THCA |
| PubChem Compound | 129458 |
| Last Modified | Nov 11 2021 |
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